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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B14793545

Technical Guide: 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the analytical profile of 25-Desacetyl
Rifampicin-d3, a labeled metabolite of the antibiotic Rifampicin. The information presented
here is compiled from publicly available data for chemical reference standards and is intended
to serve as a representative example for research and drug development purposes.

Compound Information

25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin, which is a
primary and active metabolite of Rifampicin.[1][2] The deuterium labeling provides a distinct
mass signature, making it suitable for use as an internal standard in quantitative bioanalytical
assays.

Table 1: General Specifications of 25-Desacetyl Rifampicin-d3
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Parameter

Specification

Source

Chemical Name

25-O-Deacetyl-3-[(E)-[(4-
(methyl-d3)-1-
piperazinyl)imino]lmethyl]rifamy

cin

[31141(5]

Synonyms

25-Deacetylrifampicin-d3, 25-
Desacetylrifampin-d3,

Desacetylrifampicin-d3

[31141[5]

Molecular Formula C41H53D3N4011 [31[41[5]

Molecular Weight 783.92 g/mol [4115]
Reddish Orange to Brown

Appearance ) [4115]
Orange Solid

Purity >85% to =98% [3][6]

Storage -20°C [4]

" Soluble in Chloroform,
Solubility [1114]

Methanol, and DMSO (slightly)

Analytical Methodologies

The characterization and quantification of 25-Desacetyl Rifampicin-d3 typically involve

chromatographic and spectrometric techniques to ensure identity, purity, and concentration.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for assessing the purity of pharmaceutical reference materials. A

gradient elution on a reverse-phase column is often employed to separate the main compound

from any impurities.

Table 2: Representative HPLC Method for Analysis
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Parameter Condition

Waters Alliance 2695 HPLC with 2996

Instrument ) .
Photodiode Array (PDA) Detector or equivalent
C18 Reverse-Phase, e.g., Phenomenex Luna

Column
(150 x 4.6 mm)

Mobile Phase Gradient of Water and Methanol

Detection Wavelength 254 nm

Column Temperature 27°C

_ ] Approximately 8.25 min for 25-Desacetyl
Retention Time ) L
Rifampicin (unlabeled)

Note: This is a generalized method based on the analysis of the non-deuterated analogue. The
exact conditions may vary.[7][8]

Identity Confirmation

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
compound. For 25-Desacetyl Rifampicin-d3, the expected molecular ion peak would
correspond to its molecular weight of approximately 783.92, accounting for the deuterium
labeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used to
elucidate the chemical structure of the molecule, confirming the positions of protons and
carbons, and verifying the desacetylation and the presence of the deuterated methyl group.

Visualized Workflows and Relationships
General Workflow for Certificate of Analysis

The following diagram illustrates a typical workflow for the generation of a Certificate of
Analysis for a chemical reference standard.
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Quality Control Process

Sample Receipt and Registration ssign Tests Analytical Testing (HPLC, MS, NMR) |M>| Data Review and Verification |—Am>| Certificate Generation ETEER

Product Release |
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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